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Standard Operating Procedure: Handling and
Disposal of Syntelin
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Compound of Interest

Compound Name: Syntelin

Cat. No.: B15604884

This document provides essential safety protocols and procedural guidance for the handling
and disposal of Syntelin in a laboratory environment. Adherence to these guidelines is
mandatory to ensure personnel safety and regulatory compliance.

Immediate Safety and Hazard Information

Syntelin is a potent neurotoxic agent and a severe respiratory and skin irritant. All personnel
must be fully trained on this protocol before commencing any work involving Syntelin.

Hazard Classification & Safety Data Value | Guideline
Permissible Exposure Limit (PEL) 0.05 pg/m3 (8-hour time-weighted average)
Short-Term Exposure Limit (STEL) 0.2 pg/ms3 (15-minute period)

Immediately Dangerous to Life or Health (IDLH) 1.5 pg/ms

Primary Routes of Exposure Inhalation, Dermal Absorption, Ingestion

o Acute Neurotoxicity, Severe Respiratory &
Principal Hazards

Dermal Irritation

Required Engineering Control Certified Chemical Fume Hood or Glovebox

Emergency Contact EHS Hotline: (555) 123-4567
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Personal Protective Equipment (PPE)

The following PPE is the minimum requirement for any procedure involving Syntelin. All PPE
must be inspected for integrity before each use.

e Primary Protection:

o Respirator: A full-face respirator with a combination organic vapor/P100 cartridge is
required for all handling outside of a glovebox.

o Gloves: Double-gloving is mandatory. Use a nitrile inner glove and a butyl rubber or
neoprene outer glove.

o Eye Protection: Chemical splash goggles and a face shield are required if not using a full-
face respirator.

o Lab Coat: A chemically resistant, disposable lab coat must be worn over primary clothing.

e Glove Selection and Breakthrough Time: The following table summarizes the breakthrough
times for recommended glove materials when handling a 1M solution of Syntelin in

methanol.
] ] ] Breakthrough Time ]
Glove Material Thickness (mil) . Rating
(minutes)

Butyl Rubber 15 > 480 Excellent
Neoprene 18 420 Good

o Not Recommended
Nitrile Rubber 8 <15

(for outer)

Latex 10 <5 Not Recommended

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the standard workflow for handling Syntelin from preparation to
immediate post-use cleanup.
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e Preparation:

o

Ensure a certified chemical fume hood is operational and has a face velocity between 80-
120 fpm.

o

Assemble all necessary equipment (glassware, reagents, Syntelin stock) and place it
inside the fume hood.

o

Don all required PPE as specified in Section 2.

[¢]

Prepare a 10% sodium bicarbonate solution for immediate decontamination of surfaces.
e Handling and Experimentation:

o Perform all manipulations of Syntelin deep within the fume hood (at least 6 inches from
the sash).

o Use dedicated glassware and tools.
o Keep all containers of Syntelin sealed when not in immediate use.
o Post-Experiment Cleanup:

o Decontaminate all surfaces within the fume hood with a 10% sodium bicarbonate solution,
followed by a 70% ethanol wipe-down.

o Carefully remove outer gloves and dispose of them as hazardous waste while still in the
fume hood.

o Remove remaining PPE in the designated doffing area, avoiding contact with potentially
contaminated surfaces.
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Diagram 1: Standard workflow for handling Syntelin.
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Disposal Plan

All waste contaminated with Syntelin must be treated as hazardous. Do not mix with other
waste streams.

e Solid Waste:
o Includes contaminated gloves, lab coats, pipette tips, and wipes.

o Place all solid waste into a dedicated, labeled, and sealed hazardous waste container
lined with a 6-mil polyethylene bag.

o Store the container in a designated satellite accumulation area.
e Liquid Waste:
o Protocol: Syntelin Neutralization for Disposal

» Objective: To neutralize the acute neurotoxicity of Syntelin in agueous solutions prior to
collection by Environmental Health & Safety (EHS).

» Methodology:

» Working in a fume hood, slowly add the aqueous Syntelin waste to a 1.5 M solution
of sodium hydroxide (NaOH) at a 1:10 ratio (waste:NaOH).

» The reaction is exothermic; add the waste solution slowly while monitoring the
temperature, keeping it below 40°C.

» Gently stir the resulting solution for a minimum of 2 hours to ensure complete
hydrolysis.

= After 2 hours, check the pH to ensure itis >12.

= Transfer the neutralized solution to a labeled hazardous waste container for collection
by EHS.

o Label the container clearly: "Hazardous Waste: Syntelin (Hydrolyzed in NaOH), [Date]".

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15604884?utm_src=pdf-body
https://www.benchchem.com/product/b15604884?utm_src=pdf-body
https://www.benchchem.com/product/b15604884?utm_src=pdf-body
https://www.benchchem.com/product/b15604884?utm_src=pdf-body
https://www.benchchem.com/product/b15604884?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Emergency Procedures: Spill and Exposure

e Minor Spill (inside fume hood):
o Alert personnel in the immediate area.
o Use a commercial spill kit or absorbent pads to contain the spill.
o Apply a 10% sodium bicarbonate solution to the spill area and let it sit for 10 minutes.
o Wipe clean and dispose of all materials as hazardous waste.
o Major Spill (outside fume hood):
o Evacuate the laboratory immediately.
o Activate the emergency alarm.
o Call the EHS emergency hotline from a safe location.
o Do not re-enter the area.
e Personnel Exposure:

o Skin: Immediately flush the affected area with copious amounts of water for at least 15
minutes while removing contaminated clothing. Seek immediate medical attention.

o Eyes: Flush eyes with an eyewash station for at least 15 minutes. Hold eyelids open and
seek immediate medical attention.

o |Inhalation: Move the individual to fresh air. Seek immediate medical attention.
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Diagram 2: Decision workflow for Syntelin spill response.

¢ To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of Syntelin]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15604884#personal-protective-equipment-for-
handling-syntelin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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